Cas no 2411312-22-4 (Butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate)

• Product Name: Butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate
• CAS No: 2411312-22-4
• MF: C₁₁H₁₂F₂O₅S
• MW: 294.271789550781
• CID: 5464474
• Update Time: 2025-06-23

Butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate
• Z3919173914
• Butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate

• Inchi： 1S/C11H12F2O5S/c1-2-3-6-17-11(14)9-7-8(4-5-10(9)12)18-19(13,15)16/h4-5,7H,2-3,6H2,1H3
• InChI Key： YQXCFOVLNQIBIM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=C(C(=C1)C(=O)OCCCC)F)F

Computed Properties

• Exact Mass: 294.03735098 g/mol
• Monoisotopic Mass: 294.03735098 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.27
• XLogP3: 3.2
• Topological Polar Surface Area: 78

Additional information on Butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate

Butyl 2-Fluoro-5-[(Fluorosulfonyl)oxy]benzoate (CAS No. 2411312-22-4): A Comprehensive Overview

Butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate (CAS No. 2411312-22-4) is a specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated benzene ring and a sulfonyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chemical structure of butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate is defined by its molecular formula, C₁₁H₁₀F₃O₄S, and its molecular weight of approximately 306.25 g/mol. The presence of the fluorine atoms and the sulfonyl group imparts specific chemical properties that are crucial for its applications in drug discovery and materials science.

In recent years, the interest in fluorinated compounds has increased due to their unique properties, such as enhanced metabolic stability, improved solubility, and altered pharmacokinetic profiles. Butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate is no exception, as it exhibits these advantageous properties, making it a promising candidate for various applications.

The synthesis of butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate typically involves a multi-step process that includes the introduction of the fluorine atoms and the sulfonyl group onto the benzene ring. One common approach involves the reaction of 2-fluoro-5-hydroxybenzoic acid with fluorosulfonic acid to form the corresponding sulfonyl ester, followed by esterification with butanol to yield the final product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate are also noteworthy. It is a colorless liquid at room temperature with a boiling point of approximately 180°C at reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), but it has limited solubility in water. These properties make it easy to handle and process in various chemical reactions.

In terms of its reactivity, butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate can undergo a variety of transformations due to the presence of the sulfonyl group. For instance, it can be used as a leaving group in nucleophilic substitution reactions, making it a useful intermediate in the synthesis of more complex molecules. Additionally, the fluorine atoms can participate in various chemical reactions, such as nucleophilic aromatic substitution and electrophilic addition reactions.

The biological activity of butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate has been studied extensively in recent years. Research has shown that compounds with similar structures exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that fluorinated benzoates can inhibit specific enzymes involved in inflammatory pathways, making them potential candidates for the development of new anti-inflammatory drugs.

In the context of drug discovery, butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate serves as a valuable starting material for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The introduction of fluorine atoms into prodrugs can enhance their stability and improve their pharmacokinetic profiles, leading to better therapeutic outcomes.

Beyond pharmaceutical applications, butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate has also found use in materials science. Fluorinated compounds are known for their low surface energy and hydrophobic properties, which make them ideal for surface coatings and lubricants. In particular, this compound can be used to modify surfaces to improve their resistance to water and other polar substances.

The safety profile of butyl 2-fluoro-5-[(fluorosulfonyl)oxy]benzoate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

In conclusion, is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation and development. As research continues to advance in these fields, it is likely that new applications for this compound will emerge, further solidifying its importance in scientific and industrial contexts.